Cas no 38952-51-1 (Propanoic acid,3-(octadecylthio)-, barium salt (2:1))

Propanoic acid,3-(octadecylthio)-, barium salt (2:1) structure
38952-51-1 structure
Product Name:Propanoic acid,3-(octadecylthio)-, barium salt (2:1)
CAS No:38952-51-1
MF:C42H82BaO4S2
MW:852.555087566376
CID:307167
PubChem ID:170143
Update Time:2025-04-19

Propanoic acid,3-(octadecylthio)-, barium salt (2:1) Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,3-(octadecylthio)-, barium salt (2:1)
    • barium(2+),3-octadecylsulfanylpropanoate
    • Barium 3-octadecylthiopropionate
    • Barium 3-stearylthiopropionate
    • Barium bis(3-(octadecylthio)propionate)
    • barium bis[3-(octadecylsulfanyl)propanoate]
    • Propanoic acid, 3-(octadecylthio)-, barium salt
    • DTXSID00890847
    • NS00058595
    • EINECS 254-215-1
    • Barium bis[3-(octadecylthio)propionate]
    • 38952-51-1
    • Propanoic acid, 3-(octadecylthio)-, barium salt (2:1)
    • Inchi: 1S/2C21H42O2S.Ba/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-24-20-18-21(22)23;/h2*2-20H2,1H3,(H,22,23);/q;;+2/p-2
    • InChI Key: IBXOVGVKIOWOEQ-UHFFFAOYSA-L
    • SMILES: [Ba+2].S(CCC(=O)[O-])CCCCCCCCCCCCCCCCCC.S(CCC(=O)[O-])CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 844.47186
  • Monoisotopic Mass: 852.470700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 38
  • Complexity: 251
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 131Ų

Experimental Properties

  • PSA: 80.26
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